Cas no 72701-01-0 (3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E))

• Product Name: 3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E)
• CAS No: 72701-01-0
• MF: C₁₅H₁₅N₅O₇S₂
• MW: 441.438900232315
• CID: 1059200
• Update Time: 2025-09-25

3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E) Chemical and Physical Properties

Names and Identifiers

• 3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E)
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• A(Z)]]-7-[[(2-Amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• A,7

• Inchi： 1S/C15H15N5O7S2/c1-5-3-28-13-9(12(24)20(13)10(5)14(25)26)18-11(23)8(19-27-2-7(21)22)6-4-29-15(16)17-6/h4,9,13H,2-3H2,1H3,(H2,16,17)(H,18,23)(H,21,22)(H,25,26)/b19-8-/t9-,13-/m1/s1
• InChI Key： ZDMZWMRTKADQNC-HBWVYFAYSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 441.04100

Experimental Properties

• Density: 1.93±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 242.27000
• LogP: -0.00260